1-Amino-3-(2,3-dimethyl-phenoxy)-propan-2-ol
Overview
Description
1-Amino-3-(2,3-dimethyl-phenoxy)-propan-2-ol, also known as 1-amino-3-dimethylphenoxy-2-propanol (ADMPA), is an organic compound that is widely used in the synthesis of pharmaceuticals, pesticides, and other compounds. ADMPA is a versatile compound that has been used in various scientific research applications due to its unique properties.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have developed methods for synthesizing structurally diverse β-amino alcohols, including analogues of 1-Amino-3-(2,3-dimethyl-phenoxy)-propan-2-ol, through the in situ generation of dimethyldoxirane (DMDO) and subsequent flow olefin epoxidation. These methods facilitate access to a wide range of β-amino alcohols, showing the versatility of this compound class in synthetic chemistry (Cossar, Baker, Cain, & McCluskey, 2018).
Antimicrobial Applications
Aminomethoxy derivatives of 1-phenoxy-3-(propylsulfanyl)propan-2-ol were synthesized and demonstrated enhanced antimicrobial efficacy compared to traditional medical treatments, highlighting the potential of these compounds in addressing bacterial and fungal infections (Jafarov, Mammadbayli, Kochetkov, Astanova, & Maharramova, 2019).
Structural and Conformational Studies
Crystallographic and conformational analyses of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives provided insights into their molecular structures, highlighting the influence of different substituents and counterions on the compounds' conformations and intermolecular interactions. These studies are crucial for understanding the structural basis of their biological or chemical activity (Nitek, Kania, Marona, Waszkielewicz, & Żesławska, 2020).
Application in Dendrimer Synthesis
The rapid construction of poly(ether imine) dendrons and dendrimers originating from 3-amino-propan-1-ol has been reported, with a focus on synthesizing dendrimers with diverse functional groups. These dendrimers were found to be non-toxic, suggesting their suitability for biological applications (Krishna, Jain, Tatu, & Jayaraman, 2005).
properties
IUPAC Name |
1-amino-3-(2,3-dimethylphenoxy)propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-8-4-3-5-11(9(8)2)14-7-10(13)6-12/h3-5,10,13H,6-7,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGENPWKFJYYVMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(CN)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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